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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,
and chemical identifiers for Acid Violet 90. The information is intended to assist researchers,
scientists, and professionals in drug development in accurately identifying this compound
across various databases, publications, and commercial listings.

Chemical Identity and Nomenclature

Acid Violet 90 is a synthetic dye belonging to the monoazo 1:2 metal complex class.[1] It is
characterized by its reddish-violet hue and is soluble in water.[1] The dye is primarily used in
the textile, leather, and paper industries.[1]

Table of Synonyms, Trade Names, and Identifiers

For clarity and ease of comparison, the various names and identifiers for Acid Violet 90 are
summarized in the table below.
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Category

Namelldentifier

Notes

Common Name

Acid Violet 90

C.l. Name C.l. Acid Violet 90 [2][3]
C.l. 18762 [1][3]

Also referred to as C.I. Acid
C.l. 18761

Red 201[4][5]

CAS Registry Number

6408-29-3

[11(2][31[4][6]

EC Number

229-052-4

[2]7]

IUPAC Name

disodium;chromium;3-hydroxy-

4-[(5-hydroxy-3-methyl-1-
phenylpyrazol-4-
yl)diazenyllnaphthalene-1-
sulfonate;3-hydroxy-4-[(5-
methyl-3-oxo-2-phenyl-1H-
pyrazol-4-
yl)diazenyllnaphthalene-1-
sulfonate

[7]

Chemical Formula

C40H27CrN8010S2.2Na

[2](5]

C20H15CIN4NaO5S

[3](8]

C40H30CrN8Na2010S2

[7]

Trade Names

Acidol Bordeaux MB

[8]

Ambilan Bordeaux MB

[4]

Basantol Bordeaux 415

[4]1(5]

Bordeaux MB

[3]4]

Cololan Bordeaux MB

[5](8]

Cromoxyl Red SB [51[9][10]
Dyalan Bordeauxs-B [5119][10]
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Intralan Bordeaux MB [8]
Navidol Bordeaux MB [5]
Neutral Bordeaux M-B [11]
Neutral Bordeaux D-GN [11]
Neutral Bordeaux D-BN [11]
Neutrilan Bordeaux M-B [5]
Orcolan Nuetral Bordeaux BSB  [8]
Rylan Bordeaux B [5][10]
Simacid Brodeaux 24909 [5]
Triasolan Bordeaux D2B [5]
Vopsider Bordeaux MMB [5]
Other Synonyms Acid Red 201 [4115][10]
Acid Rubine M-B [3]
Acid Violet MB [11]

C.l.Acid Red 201

[4]115]

Chromate (3-), bis[4-[2-[4,5-
dihidro-3-metil-5-(ox0-kO)-1- [4]
fenil-1H-pirazol-4-il]diazenil-kN

Disodium hydrogen bis(4-((4,5-
dihydro-3-methyl-5-oxo0-1-
phenyl-1H-pyrazol-4-yl)azo)-3-  [7][12]
hydroxynaphthalene-1-
sulphonato(3-))chromate(3-)

Inochrome Pink N [5][10]

Violet 90 [9][10]
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Experimental Applications and Protocols

While primarily an industrial dye, Acid Violet 90 may be encountered in research contexts,
particularly in studies related to textile science, environmental science, and analytical

chemistry.

Experimental Workflow: Dye Adsorption Studies

A common research application involving dyes like Acid Violet 90 is the study of their removal
from wastewater using various adsorbent materials. A generalized experimental workflow for

such a study is outlined below.

Preparation
Adsorbent Material Acid Violet 90
Preparation Stock Solution Preparation
Experiment

Adsorption Experiment
(Varying pH, Temp, Conc.)

Analysis

Sample Collection
at Intervals

:

Spectrophotometric
Analysis (UV-Vis)

:

Data Analysis
(Kinetics, Isotherms)
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Generalized workflow for dye adsorption experiments.

A detailed protocol for such an experiment would typically involve:

o Preparation of Adsorbent: This could involve synthesis, activation, or purification of the
material under investigation.

o Preparation of Dye Stock Solution: A concentrated solution of Acid Violet 90 is prepared in
deionized water.

e Adsorption Experiments: A known mass of the adsorbent is added to a series of Acid Violet
90 solutions of varying concentrations, pH, and temperature. The mixtures are agitated for
specific time intervals.

o Sample Analysis: At predetermined times, aliquots of the solution are withdrawn, centrifuged,
and the concentration of the remaining dye is determined using a UV-Vis spectrophotometer
by measuring the absorbance at the dye's maximum wavelength.

o Data Analysis: The amount of dye adsorbed per unit mass of adsorbent is calculated. The
data is then fitted to various kinetic and isotherm models to understand the adsorption
mechanism.

Relationships Between Identifiers and Synonyms

The various names and identifiers for Acid Violet 90 are interconnected. The following diagram
illustrates these relationships, with the common name at the core.

Acid Violet 90

Chemical Identifiers Synonyms

CAS: 6408-29-3 EC: 229-052-4 C.l. Acid Violet 90 Acid Red 201 Ambilan Bordeaux MB Bordeaux MB
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Interconnectivity of Acid Violet 90 nomenclature.

This diagram visually separates the core chemical identifiers from the various synonyms and
trade names, providing a clear map of the compound's naming conventions. Understanding
these relationships is crucial for conducting thorough literature and database searches.
conventions. Understanding these relationships is crucial for conducting thorough literature and
database searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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